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Compound of Interest

Compound Name: N-(Phenylacetyl)benzamide

Cat. No.: B15486114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-(Phenylacetyl)benzamide, an N-acyl imide derivative, holds significant potential as a

versatile building block in the field of organic synthesis. Its unique structural feature,

possessing both a benzoyl and a phenylacetyl group attached to a central nitrogen atom, offers

a rich platform for diverse chemical transformations. This technical guide explores the

synthesis, key chemical properties, and potential applications of N-(Phenylacetyl)benzamide,

providing researchers with the foundational knowledge to leverage this compound in the design

and execution of novel synthetic strategies. While direct literature on this specific molecule is

limited, its reactivity can be inferred from the well-established chemistry of related N-acyl

imides, paving the way for its application in the construction of complex molecular

architectures.

Synthesis of N-(Phenylacetyl)benzamide
The most direct and plausible method for the synthesis of N-(Phenylacetyl)benzamide is the

N-acylation of benzamide with phenylacetyl chloride. This reaction typically proceeds in the

presence of a base to neutralize the hydrochloric acid byproduct.

Proposed Synthetic Scheme:
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Reactants Reaction Conditions

Benzamide Phenylacetyl Chloride Base (e.g., Pyridine or Triethylamine) Anhydrous Solvent (e.g., DCM or THF)

N-(Phenylacetyl)benzamide [Base-H]+Cl-

N-(Phenylacetyl)benzamide

N-Acyliminium Ion Intermediate

Lewis Acid (e.g., TiCl4, BF3·OEt2)

Addition Product

Nucleophile (e.g., enol silane, organometallic reagent)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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